2-(2-Chloroallylthio)phenol

• Molecular Formula: C9H9ClOS
• Molecular Weight: 200.69 g/mol
• IUPAC Name: 2-(2-chloroprop-2-enylsulfanyl)phenol
• InChI: InChI=1S/C9H9ClOS/c1-7(10)6-12-9-5-3-2-4-8(9)11/h2-5,11H,1,6H2
• InChI Key: SKIJVOPONJOFQR-UHFFFAOYSA-N
• Canonical SMILES: C=C(CSC1=CC=CC=C1O)Cl

Description

2-(2-Chloroallylthio)phenol is a useful research compound. Its molecular formula is C9H9ClOS and its molecular weight is 200.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

This compound was synthesized in 49% yield from 2-mercaptophenol and 2-chloroallyl chloride according to the general procedure for 16p in Example VII. Pale oil; 1H NMR (CDCl3): 3.48 (d, J=0.7 Hz, 2H), 4.91 (d, J=0.65 Hz, 1H), 5.13 (d, J=1.35 Hz, 1H), 6.69 (s, 1H), 6.87 (dt, J=1.40 Hz, J=7.42 Hz, 1H), 6.99 (dd, J=1.35, J=8.25 Hz, 1H), 7.27 (dt, J=1.65 Hz, J=7.82 Hz, 1H), 7.45 (dd, J=1.65 Hz, J=7.70 Hz, 1H); 13C NMR (CDCl3): 45.30, 115.08, 115.98, 117.31, 120.91, 131.89, 136.59, 137.25, 157.56; HRMS (FAB): 200.00626 calcd for C9H9ClOS [M]+. found 200.00598 (−1.3 ppm, −0.3 mmu).